Cas no 6313-97-9 (1-hexadecyl-3-(4-nitrophenyl)urea)

• Product Name: 1-hexadecyl-3-(4-nitrophenyl)urea
• CAS No: 6313-97-9
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 525403
• Update Time: 2026-04-29

1-hexadecyl-3-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-hexadecyl-3-(4-nitrophenyl)urea
• AC1L5YF8
• AC1Q5MFM
• AG-G-33562
• AR-1C3378
• CTK2F8484
• NSC40598
• NSC-40598

Computed Properties

• Exact Mass: 405.29937
• Monoisotopic Mass: 405.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.037
• Boiling Point: 516.8°C at 760 mmHg
• Flash Point: 266.4°C
• Refractive Index: 1.527
• PSA: 84.27
• LogP: 8.18470